9-methyl-3-{(Z)-[4-oxo-3-(3-phenylpropyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(thiomorpholin-4-yl)-4H-pyrido[1,2-a]pyrimidin-4-one

Specification

• Molecular Formula: C26H26N4O2S3
• Molecular Weight: 522.7 g/mol
• IUPAC Name: (5Z)-5-[(9-methyl-4-oxo-2-thiomorpholin-4-ylpyrido[1,2-a]pyrimidin-3-yl)methylidene]-3-(3-phenylpropyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C26H26N4O2S3/c1-18-7-5-11-29-22(18)27-23(28-13-15-34-16-14-28)20(24(29)31)17-21-25(32)30(26(33)35-21)12-6-10-19-8-3-2-4-9-19/h2-5,7-9,11,17H,6,10,12-16H2,1H3/b21-17-
• Standard InChI Key: ZICISAJHQDPOAH-FXBPSFAMSA-N
• Isomeric SMILES: CC1=CC=CN2C1=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CCCC4=CC=CC=C4)N5CCSCC5
• Canonical SMILES: CC1=CC=CN2C1=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CCCC4=CC=CC=C4)N5CCSCC5

Introduction

The compound 9-methyl-3-{(Z)-[4-oxo-3-(3-phenylpropyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(thiomorpholin-4-yl)-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule with significant potential in medicinal chemistry. It features a unique combination of functional groups, including a thiazolidinone ring and a pyrido-pyrimidine core, which are known for their diverse biological activities. This compound is primarily utilized in research settings for its potential therapeutic applications, particularly in drug development targeting various diseases.

Chemical Formula and Molecular Weight

• Chemical Formula: C26H26N4O2S3

• Molecular Weight: 522.7052 g/mol

Structural Components

• Thiazolidinone Ring: This component is known for its role in various biological activities, including anti-inflammatory and antimicrobial properties.

• Pyrido-Pyrimidine Core: This moiety is often associated with compounds that exhibit significant pharmacological activities, such as antiviral and anticancer effects.

Synthesis and Chemical Reactivity

The synthesis of 9-methyl-3-{(Z)-[4-oxo-3-(3-phenylpropyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(thiomorpholin-4-yl)-4H-pyrido[1,2-a]pyrimidin-4-one involves multi-step reactions. These steps may include the formation of the thiazolidinone ring followed by the introduction of the pyrido-pyrimidine moiety. The specific synthesis protocol is not detailed in the available literature, but it generally requires careful control of reaction conditions to favor desired pathways while minimizing side reactions.

Biological Activities and Potential Applications

Compounds with similar structural features, such as thiazolidinones and pyrido-pyrimidinones, have shown diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. While specific biological activity data for 9-methyl-3-{(Z)-[4-oxo-3-(3-phenylpropyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(thiomorpholin-4-yl)-4H-pyrido[1,2-a]pyrimidin-4-one are not available, its unique structure suggests potential applications in drug development.

Availability and Research Use

This compound is available from chemical suppliers for research purposes only and is not intended for human or animal use. It is typically sold in small quantities, such as 100 mg or 250 mg, with prices varying based on quantity and supplier.